Cas no 120586-56-3 (Propanoic acid,2-(hydroxyimino)-, ethyl ester, (Z)- (9CI))
120586-56-3 structure
Product Name:Propanoic acid,2-(hydroxyimino)-, ethyl ester, (Z)- (9CI)
CAS No:120586-56-3
MF:C5H9NO3
MW:131.129861593246
CID:133203
PubChem ID:6405273
Update Time:2025-04-19
Propanoic acid,2-(hydroxyimino)-, ethyl ester, (Z)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,2-(hydroxyimino)-, ethyl ester, (Z)- (9CI)
- 2-hydroxyiminopropanoic acid ethyl ester
- ethyl (Z)-2-(hydroxyimino)propanoate
- ethyl (2Z)-2-(hydroxyimino)propanoate
- Propanoic acid, 2-(hydroxyimino)-, ethyl ester, (Z)- (9CI)
- HMS1651D18
- 250602-55-2
- AKOS002161983
- Propanoic acid, 2-(hydroxyimino)-, ethyl ester, (2E)- (9CI)
- (Z)-ethyl 2-(hydroxyimino)propanoate
- SCHEMBL1725666
- ethyl E-2-hydroxyiminopropionate
- ethyl (2Z)-2-hydroxyiminopropanoate
- 120586-56-3
- F0848-0341
- BJBDPHKMAMMTFW-GQCTYLIASA-N
-
- Inchi: 1S/C5H9NO3/c1-3-9-5(7)4(2)6-8/h8H,3H2,1-2H3/b6-4-
- InChI Key: BJBDPHKMAMMTFW-XQRVVYSFSA-N
- SMILES: O(C(/C(/C)=N\O)=O)CC
Computed Properties
- Exact Mass: 131.05827
- Monoisotopic Mass: 131.058243149g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- PSA: 58.89
Propanoic acid,2-(hydroxyimino)-, ethyl ester, (Z)- (9CI) Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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